Cas no 2034572-99-9 (2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• CAS No: 2034572-99-9
• MF: C₁₈H₂₀Cl₂N₂O₃S
• MW: 415.334001541138
• CID: 6218648
• PubChem ID: 92065162
• Update Time: 2025-06-11

2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• 2-(2,4-dichlorophenoxy)-N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]acetamide
• 2034572-99-9
• 2-(2,4-dichlorophenoxy)-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)acetamide
• AKOS026687791
• F6353-5727
• 2-(2,4-dichlorophenoxy)-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]acetamide

• Inchi： 1S/C18H20Cl2N2O3S/c19-14-1-2-17(15(20)9-14)25-12-18(23)21-10-16(13-3-6-24-11-13)22-4-7-26-8-5-22/h1-3,6,9,11,16H,4-5,7-8,10,12H2,(H,21,23)
• InChI Key： JKANCGAWTRKFKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC(C1=COC=C1)N1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 414.0571691g/mol
• Monoisotopic Mass: 414.0571691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 2034572-99-9 and Product Name: 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide

The compound with the CAS number 2034572-99-9 and the product name 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including 2,4-dichlorophenoxy, furan-3-yl, and thiomorpholin-4-yl, contributes to its complex molecular architecture, which is often associated with enhanced pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The furan moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that furan derivatives can exhibit significant interactions with biological targets, making them valuable candidates for therapeutic applications. In the case of this compound, the integration of the furan-3-yl group with other functional entities enhances its potential as a lead compound for drug development.

The thiomorpholin-4-yl group is another critical component of this molecule that contributes to its pharmacological profile. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as key structural elements in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The thiomorpholine scaffold introduces a sulfur atom, which can participate in various chemical interactions, thereby influencing the compound's bioactivity and selectivity.

The 2-(2,4-dichlorophenoxy) part of the molecule adds another layer of complexity and functionality. The dichlorophenoxy group is commonly found in agrochemicals and pharmaceuticals due to its ability to enhance binding affinity to biological targets. This group can interact with enzymes and receptors in ways that may lead to therapeutic effects. The dichloro substitution pattern specifically imparts lipophilicity and electronic properties that are often favorable for drug-like characteristics.

Current research trends in drug discovery emphasize the development of multi-target inhibitors, which can address complex diseases by modulating multiple biological pathways simultaneously. The compound described here exhibits characteristics that make it a promising candidate for such an approach. Its multifaceted structure allows for interactions with several potential targets, which could be exploited for therapeutic benefits. For instance, studies suggest that compounds incorporating both morpholine and furan moieties may have applications in treating neurological disorders by influencing neurotransmitter systems.

In vitro studies have begun to explore the pharmacological potential of this compound. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes and receptors relevant to metabolic diseases and inflammation. The combination of the thiomorpholin-4-yl and furan-3-yl groups appears to contribute to its ability to modulate these pathways effectively. Additionally, the presence of the 2-(2,4-dichlorophenoxy) group suggests potential interactions with nuclear receptors, which are critical regulators of various physiological processes.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity. The integration of multiple heterocyclic systems into a single molecular framework requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct such intricate molecules with high precision, enabling researchers to fine-tune their properties for specific applications.

From a computational chemistry perspective, the molecular dynamics and binding affinities of this compound can be predicted using advanced modeling techniques. These predictions help guide experimental efforts by providing insights into how the molecule might interact with biological targets. The use of computational tools is becoming increasingly integral in drug discovery, allowing for rapid screening of potential candidates before they are synthesized in the lab.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research is also exploring its utility in agrochemicals, where similar structural motifs have shown promise as growth regulators or pest control agents. The broad spectrum of activity suggested by its structure makes it a versatile tool for addressing multiple challenges across different sectors.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The compound with CAS No. 2034572-99-9 exemplifies this progress by combining multiple functional groups into a single entity with significant therapeutic potential. Future studies will likely focus on optimizing its properties through structural modifications and exploring new synthetic routes to improve yield and scalability.

In conclusion, the product name 2-(2,4-dichlorophenoxy)-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylacetamide represents a cutting-edge development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at discovering new treatments for various diseases. The integration of advanced synthetic techniques and computational methods continues to drive innovation in this field, paving the way for novel therapeutics derived from complex molecular architectures.